3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid

• Molecular Formula: C9H6Cl2F2O2
• Molecular Weight: 255.04 g/mol
• IUPAC Name: 3-(3,4-dichlorophenyl)-2,2-difluoropropanoic acid
• InChI: InChI=1S/C9H6Cl2F2O2/c10-6-2-1-5(3-7(6)11)4-9(12,13)8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key: CQWSMNYLSJKBQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(C(=O)O)(F)F)Cl)Cl

Description

3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid is a halogenated propanoic acid derivative featuring a 3,4-dichlorophenyl ring attached to a difluorinated propanoic acid backbone. The compound’s structure combines electron-withdrawing chlorine and fluorine substituents, which influence its physicochemical properties (e.g., lipophilicity, acidity) and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid typically involves the reaction of 3,4-dichlorophenylacetic acid with difluoromethylating agents under controlled conditions. One common method involves the use of difluoromethyl iodide in the presence of a base such as potassium carbonate, followed by acidification to yield the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The process may include steps such as purification through recrystallization or chromatography to ensure the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: Halogen atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or alkanes.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological effects.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby affecting cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs

The following compounds share structural or functional similarities with 3-(3,4-dichlorophenyl)-2,2-difluoropropanoic acid:

Compound Name	Key Structural Differences	Molecular Weight	Key Properties/Applications	Reference
3-(3,5-Difluorophenyl)propionic acid	3,5-difluoro substitution vs. 3,4-dichloro	~188.1	Higher polarity; lower lipophilicity
3-Amino-3-(3,5-dichlorophenyl)-2,2-difluoropropanoic acid	Amino group at C3; 3,5-dichloro substitution	270.06	Enhanced solubility; potential cytotoxicity
(2E)-3-(3,4-dichlorophenyl)-N-[4-(trifluoromethoxy)phenyl]prop-2-enamide	Prop-2-enamide chain; trifluoromethoxy group	Not provided	Broad-spectrum antibacterial activity
3-(2,4-Dichlorophenyl)-3-oxo-propanoic acid	Oxo group at C3; 2,4-dichloro substitution	~237.0	Metabolic intermediate in biodegradation

Key Observations :

• Substituent Position : 3,4-dichloro substitution (target compound) vs. 3,5-difluoro or 2,4-dichloro in analogs alters electronic distribution and steric effects, impacting receptor binding .
• Functional Groups: The presence of an amino group (e.g., in ) increases solubility but may introduce cytotoxicity, whereas fluorinated chains enhance metabolic stability .

Physicochemical Properties

• Lipophilicity: 3,4-Dichlorophenyl groups increase logP values compared to mono-chlorinated or fluorinated analogs, enhancing membrane permeability .
• Solubility: Propanoic acid derivatives generally exhibit moderate aqueous solubility (~350 ppm for related dichlorophenyl compounds ), while amino or hydroxyl substitutions improve hydrophilicity .

Research Findings and Data Tables

Table 2: Physicochemical Comparison

Property	3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid	3-(3,5-Difluorophenyl)propionic acid	3-Amino-3-(3,5-dichlorophenyl)-2,2-difluoropropanoic acid
Molecular Weight	~255.0 (estimated)	188.1	270.06
logP (Predicted)	~3.2	2.1	2.8
Aqueous Solubility	Moderate (similar to )	High	High (due to amino group)
pKa	~2.8–3.1 (propanoic acid moiety)	~4.1	~3.5 (amino group affects acidity)

Biological Activity

3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid is a synthetic organic compound that has garnered attention for its potential biological activities. This article explores its biological mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

• IUPAC Name : 3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid
• Molecular Formula : C10H8Cl2F2O2
• Molecular Weight : 255.04 g/mol
• Structure : The compound features a dichlorophenyl group attached to a difluoropropanoic acid moiety, which contributes to its unique chemical properties.

Research indicates that 3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid interacts with various biological targets, influencing several pathways:

• Anti-inflammatory Activity : Studies have shown that this compound can modulate the release of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases .
• Antimicrobial Effects : Preliminary evaluations indicate that it may exhibit antibacterial properties against both Gram-positive and Gram-negative bacteria .

Table 1: Summary of Biological Activities

Activity Type	Observations
Anti-inflammatory	Significant reduction in TNF-α and IL-6 levels in cell cultures .
Antimicrobial	Effective against various bacterial strains; specific efficacy needs further study .
Cytotoxicity	Low toxicity observed in preliminary studies; further investigations required .

Case Studies

• Inflammatory Response Modulation :
  • A study evaluated the effects of 3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid on peripheral blood mononuclear cells. Results indicated a marked decrease in TNF-α levels upon treatment, highlighting its potential as an anti-inflammatory agent .
• Antimicrobial Testing :
  • In vitro tests demonstrated that the compound inhibited the growth of specific bacterial strains. The effectiveness varied among different strains, necessitating further exploration into its spectrum of activity .

Applications in Drug Development

The unique structure of 3-(3,4-Dichlorophenyl)-2,2-difluoropropanoic acid makes it a valuable candidate for drug development:

• Potential Therapeutics : Its ability to modulate inflammatory responses positions it as a candidate for developing new anti-inflammatory drugs.
• Building Block for Synthesis : The compound serves as a versatile reagent in organic synthesis for creating more complex molecules with potential therapeutic applications.